Cas no 1150271-31-0 (2,6-Dibromo-4-(trifluoromethylsulfonyl)toluene)

• Product Name: 2,6-Dibromo-4-(trifluoromethylsulfonyl)toluene
• CAS No: 1150271-31-0
• MF: C₈H₅Br₂F₃O₂S
• MW: 381.992310285568
• MDL: MFCD12026060
• CID: 856523
• PubChem ID: 46739460
• Update Time: 2025-05-24

2,6-Dibromo-4-(trifluoromethylsulfonyl)toluene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-methyl-5-((trifluoromethyl)sulfonyl)benzene
• 1,3-Dibromo-2-methyl-5-((trifluoromethyl)-sulfonyl)benzene
• 2,6-Dibromo-4-(trifluoromethylsulfonyl)toluene
• 1,3-DIBROMO-2-METHYL-5-TRIFLUOROMETHANESULFONYLBENZENE
• 1,3-dibromo-2-methyl-5-(trifluoromethylsulfonyl)benzene
• BS-19417
• AKOS015834889
• MFCD12026060
• DTXSID50675065
• Benzene, 1,3-dibromo-2-methyl-5-[(trifluoromethyl)sulfonyl]-
• 1150271-31-0
• 1,3-Dibromo-2-methyl-5-(trifluoromethanesulfonyl)benzene
• CS-0212591

• MDL： MFCD12026060
• Inchi： 1S/C8H5Br2F3O2S/c1-4-6(9)2-5(3-7(4)10)16(14,15)8(11,12)13/h2-3H,1H3
• InChI Key： QDGQQIQWVGDVAJ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C=C(C=1)S(C(F)(F)F)(=O)=O)Br

Computed Properties

• Exact Mass: 379.83300
• Monoisotopic Mass: 379.83291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 4.89430

Additional information on 2,6-Dibromo-4-(trifluoromethylsulfonyl)toluene

2,6-Dibromo-4-(Trifluoromethylsulfonyl)Toluene: A Comprehensive Overview

2,6-Dibromo-4-(trifluoromethylsulfonyl)toluene, commonly referred to by its CAS number 1150271-31-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a toluene backbone substituted with two bromine atoms at the 2 and 6 positions and a trifluoromethylsulfonyl group at the 4 position. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2,6-dibromo-4-(trifluoromethylsulfonyl)toluene involves a series of carefully controlled reactions. The process typically begins with the bromination of toluene derivatives, followed by the introduction of the trifluoromethylsulfonyl group through a sulfonylation reaction. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production. Researchers have also explored alternative synthetic pathways, such as using microwave-assisted synthesis or continuous flow reactors, to enhance efficiency and reduce environmental impact.

The chemical properties of CAS 1150271-31-0 are heavily influenced by its substituents. The electron-withdrawing trifluoromethylsulfonyl group increases the electrophilic nature of the aromatic ring, making it more susceptible to nucleophilic attacks. This property has been exploited in various organic transformations, including Suzuki-Miyaura coupling reactions and other cross-coupling processes. Recent studies have demonstrated that this compound can serve as an effective precursor for the synthesis of bioactive molecules, such as kinase inhibitors and other pharmaceutical agents.

In terms of physical properties, 2,6-dibromo-4-(trifluoromethylsulfonyl)toluene exhibits a high melting point due to the strong intermolecular forces arising from the electronegative substituents. Its solubility in common organic solvents is moderate, which makes it suitable for use in solution-phase reactions. The compound is also relatively stable under normal storage conditions, although it may decompose under harsh thermal or oxidative conditions.

The application of CAS 1150271-31-0 extends beyond traditional organic synthesis. Recent research has highlighted its potential as a building block in materials science, particularly in the development of advanced polymers and high-performance materials. For instance, its ability to undergo polymerization under specific conditions has led to the creation of novel polymeric materials with enhanced thermal stability and mechanical properties.

In conclusion, 2,6-dibromo-4-(trifluoromethylsulfonyl)toluene (CAS No. 1150271-31-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new synthetic methods and applications for this compound, its role in modern chemistry is expected to grow even further.